N-cyclopentyl-2,5-difluoroaniline

• Molecular Formula: C11H13F2N
• Molecular Weight: 197.22 g/mol
• IUPAC Name: N-cyclopentyl-2,5-difluoroaniline
• InChI: InChI=1S/C11H13F2N/c12-8-5-6-10(13)11(7-8)14-9-3-1-2-4-9/h5-7,9,14H,1-4H2
• InChI Key: SBJBVEUXQPJPKT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC2=C(C=CC(=C2)F)F

Description

N-cyclopentyl-2,5-difluoroaniline (CAS: 1019585-19-3) is a fluorinated aromatic amine derivative with the molecular formula C₁₁H₁₃F₂N and a molecular weight of 197.22 g/mol . It features a cyclopentyl group attached to the nitrogen atom of a 2,5-difluoroaniline backbone. This compound is primarily used in organic synthesis as a building block for pharmaceuticals, agrochemicals, and advanced materials.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Diazotization and Hydro-dediazotization: One common method involves the diazotization of 2,5-difluoroaniline followed by hydro-dediazotization.

Balz-Schiemann Reaction: Another method involves the Balz-Schiemann reaction, where the diazonium salt is thermally decomposed in the presence of a fluoride source to introduce the fluorine atoms.

Industrial Production Methods: Industrial production of N-cyclopentyl-2,5-difluoroaniline often involves continuous-flow methodologies to enhance yield and safety. These methods allow for better control of reaction conditions and reduce the risk of side reactions .

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: N-cyclopentyl-2,5-difluoroaniline can undergo nucleophilic substitution reactions, particularly at the fluorine-substituted positions.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions, leading to various derivatives.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Sodium methoxide, potassium tert-butoxide.

Major Products:

Oxidation Products: Fluorinated quinones.

Reduction Products: Amines and cyclopentyl derivatives.

Scientific Research Applications

Chemistry:

• Used as a building block in the synthesis of more complex organic molecules.
• Employed in the development of novel fluorinated compounds for various applications .

Biology and Medicine:

• Investigated for potential use in pharmaceuticals due to its unique structural properties.
• Studied for its interactions with biological molecules and potential therapeutic effects .

Industry:

• Utilized in the production of agrochemicals and dyestuffs.
• Applied in the development of advanced materials with specific chemical properties .

Mechanism of Action

The mechanism of action of N-cyclopentyl-2,5-difluoroaniline involves its interaction with specific molecular targets, such as enzymes and receptors. The compound’s fluorine atoms enhance its binding affinity and specificity, making it a valuable tool in biochemical research . The cyclopentyl group provides additional steric effects, influencing the compound’s overall reactivity and stability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds are structurally related to N-cyclopentyl-2,5-difluoroaniline, differing in substituents, halogen positions, or alkyl/aryl groups:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
N-Cyclohexyl-2,5-difluoroaniline	1019510-63-4	C₁₂H₁₅F₂N	211.25	Cyclohexyl group (vs. cyclopentyl)
N-Ethyl-2,5-difluoroaniline	72624-70-5	C₈H₉F₂N	157.16	Ethyl group (smaller alkyl chain)
4-Bromo-2,5-difluoroaniline	2773285 (PubChem)	C₆H₄BrF₂N	208.01	Bromine at position 4; no N-alkyl/aryl group
2-Ethynyl-4,5-difluoroaniline	143101-25-1	C₈H₅F₂N	153.13	Ethynyl group at position 2

Physical and Chemical Properties

Melting and Boiling Points

• N-Cyclohexyl-2,5-difluoroaniline: No explicit data, but its higher molecular weight (211.25 g/mol) suggests increased hydrophobicity compared to the cyclopentyl analogue .
• 4-Bromo-3,5-difluoroaniline : Melting point = 99–101°C ; predicted boiling point = 223.7±35.0°C .

Reactivity and Stability

• Brominated Analogues : Bromine substituents (e.g., 4-Bromo-2,5-difluoroaniline) increase molecular weight and polarizability, favoring electrophilic aromatic substitution reactions .

N-Cyclopentyl-2,5-difluoroaniline

• Amination : Reaction of 2,5-difluoroaniline with cyclopentyl halides or via reductive amination.
• Challenges : Fluorine atoms may hinder nitration or halogenation steps, as seen in attempts to prepare difluorobenzimidazole derivatives from 2,5-difluoroaniline precursors .

Comparison with Other Compounds

• N-[(4-Bromo-3,5-difluorophenyl)]maleimide : Synthesized from 4-bromo-3,5-difluoroaniline and maleic anhydride (92.6% yield) using p-toluene sulfonic acid catalysis .
• 3-((4-Bromo-3,5-difluorophenyl)amino)-3-oxopropanoate: Prepared via reaction of 4-bromo-3,5-difluoroaniline with Meldrum’s acid (71% yield) .

Data Tables

Table 1: Key Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)
N-Cyclopentyl-2,5-difluoroaniline	197.22	N/R	N/R
N-Cyclohexyl-2,5-difluoroaniline	211.25	N/R	N/R
4-Bromo-2,5-difluoroaniline	208.01	74–75	N/R
4-Bromo-3,5-difluoroaniline	208.00	99–101	223.7±35.0 (pred.)

Biological Activity

N-cyclopentyl-2,5-difluoroaniline is a compound of interest due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its interactions with biological systems, mechanisms of action, and relevant case studies.

Structural Characteristics

N-cyclopentyl-2,5-difluoroaniline features a difluoro-substituted aniline structure with a cyclopentyl group attached to the nitrogen atom. The presence of fluorine atoms significantly influences its chemical properties, enhancing lipophilicity and possibly affecting its interaction with biological targets.

The biological activity of N-cyclopentyl-2,5-difluoroaniline can be attributed to several mechanisms:

• Enzyme Inhibition : Compounds with similar structures have shown to inhibit various enzymes, which can affect metabolic pathways.
• Antimicrobial Activity : Research indicates that fluorinated derivatives exhibit antibacterial properties against Gram-positive and Gram-negative bacteria.

Biological Activity Overview

The following table summarizes the biological activities reported for N-cyclopentyl-2,5-difluoroaniline and related compounds:

Activity Type	Target Organisms/Enzymes	Effect	Reference
Antibacterial	Pseudomonas aeruginosa, E. coli	Significant potency
Enzyme Inhibition	MAP4K1	Potent inhibitor
Cytotoxicity	Cancer cell lines	Induced apoptosis
Antiparasitic	Trypanosoma brucei	Reduced parasitemia

Case Studies

• Antibacterial Activity : A study demonstrated that fluorinated imines similar to N-cyclopentyl-2,5-difluoroaniline exhibited significant antibacterial activity against clinical strains such as S. aureus and E. coli. The minimum inhibitory concentration (MIC) values were notably lower than those of traditional antibiotics like kanamycin, indicating a strong potential for therapeutic applications in treating bacterial infections .
• Enzyme Targeting : In biochemical assays, N-cyclopentyl-2,5-difluoroaniline showed promising results as an inhibitor of MAP4K1, a kinase involved in various signaling pathways. This inhibition was characterized by a selectivity ratio that suggests potential for developing targeted therapies for diseases where MAP4K1 plays a critical role .
• Cytotoxic Effects : Research on cancer cell lines revealed that N-cyclopentyl-2,5-difluoroaniline induced apoptosis through specific signaling pathways. The compound's ability to trigger cell death in malignant cells presents opportunities for further investigation in cancer treatment strategies .

Q & A

Basic: What synthetic routes are available for preparing N-cyclopentyl-2,5-difluoroaniline, and how can reaction conditions be optimized?

Answer:
A common approach involves coupling cyclopentylamine with 2,5-difluoroaniline derivatives. For example, describes a protocol using Meldrum’s acid and toluene under reflux (90°C, 3 hours) to synthesize a related difluoroaniline derivative. Key optimizations include:

• Temperature control : Maintaining 90°C ensures activation of Meldrum’s acid for amide bond formation.
• Purification : Reverse-phase column chromatography with 0.1% formic acid in water/acetonitrile improves yield (71% in ).
• Substrate ratios : A 1:2 molar ratio of difluoroaniline to Meldrum’s acid minimizes side reactions .

Basic: How should researchers characterize N-cyclopentyl-2,5-difluoroaniline using spectroscopic methods?

Answer:

• NMR : $^{19}\text{F}$ NMR is critical for distinguishing fluorine environments. For example, 3,5-difluoroaniline derivatives show distinct coupling patterns ( ).
• LC-MS : High-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) confirms molecular weight. highlights ESI-MS for verifying nitrile-substituted difluoroanilines.
• HPLC : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) monitors purity, as demonstrated in for similar compounds .

Advanced: How do electronic effects of the cyclopentyl and fluorine substituents influence the reactivity of N-cyclopentyl-2,5-difluoroaniline?

Answer:

• Electron-withdrawing fluorine : The 2,5-difluoro substitution deactivates the aromatic ring, reducing electrophilic substitution but enhancing stability toward oxidation ( discusses substituent effects in analogous systems).
• Steric effects : The cyclopentyl group introduces steric hindrance, impacting regioselectivity in cross-coupling reactions. Computational studies (e.g., DFT) can model these effects, as suggested in for substituted naphthols .

Advanced: What strategies resolve contradictions in spectral data for N-cyclopentyl-2,5-difluoroaniline derivatives?

Answer:

• Isotopic labeling : Use $^{15}\text{N}$-labeled cyclopentylamine to clarify ambiguous NMR signals ( references isotopic standards for analogous amines).
• X-ray crystallography : Resolve structural ambiguities, particularly for regiochemical assignments. applied crystallography to confirm sulfonamide derivatives of difluoroanilines.
• Comparative analysis : Cross-reference with databases like CAS RN 372-39-4 (3,5-difluoroaniline in ) to validate unexpected peaks .

Advanced: How can researchers mitigate toxicity risks during handling of N-cyclopentyl-2,5-difluoroaniline?

Answer:

• Toxicity profiling : Refer to Safety Data Sheets (SDS) for analogous difluoroanilines. notes hazards (e.g., H315-H319 for skin/eye irritation) and recommends PPE (gloves, goggles).
• Ventilation : Use fume hoods during synthesis, as highlighted in for volatile difluoroaniline derivatives.
• Waste management : Neutralize acidic byproducts (e.g., formic acid from ) before disposal .

Advanced: What computational methods predict the stability of N-cyclopentyl-2,5-difluoroaniline under varying pH conditions?

Answer:

• pKa prediction : Tools like ACD/Labs or SPARC estimate protonation states. ’s theoretical framework for substituted anilines can guide parameterization.
• Molecular dynamics (MD) : Simulate solvation effects in acidic/basic media. ’s sulfonamide studies used MD to model aqueous stability.
• Degradation pathways : Density Functional Theory (DFT) identifies vulnerable bonds (e.g., C-N cleavage) under hydrolytic stress .

Advanced: How do fluorine substituents affect the catalytic activity of N-cyclopentyl-2,5-difluoroaniline in coordination chemistry?

Answer:

• Ligand design : Fluorine’s electronegativity enhances metal-ligand binding. notes 2,5-difluoroaniline’s role in forming stable complexes with transition metals.
• Spectroscopic probes : $^{19}\text{F}$ NMR tracks ligand exchange kinetics ( ).
• Comparative studies : Contrast with non-fluorinated analogs (e.g., N-cyclopentylaniline) to isolate fluorine’s electronic contributions .

Basic: What are the key challenges in scaling up the synthesis of N-cyclopentyl-2,5-difluoroaniline for preclinical studies?

Answer:

• Purification bottlenecks : Reverse-phase chromatography () is impractical at scale. Switch to recrystallization (e.g., acetonitrile/water mixtures).
• Byproduct control : Monitor for over-alkylation using inline IR spectroscopy. ’s protocols for difluoroaniline derivatives emphasize real-time analytics.
• Solvent selection : Replace toluene () with greener solvents (e.g., cyclopentyl methyl ether) to improve safety .